![molecular formula C13H12N2O2S2 B1517773 2-cyano-N-[1-(thiophen-2-yl)ethyl]benzene-1-sulfonamide CAS No. 1155087-61-8](/img/structure/B1517773.png)
2-cyano-N-[1-(thiophen-2-yl)ethyl]benzene-1-sulfonamide
Overview
Description
“2-cyano-N-[1-(thiophen-2-yl)ethyl]benzene-1-sulfonamide” is a chemical compound with the CAS Number: 1155087-61-8 . It has a molecular weight of 292.38 . The compound is in powder form and is stored at room temperature .
Synthesis Analysis
Thiophene-based analogs, such as this compound, have been synthesized by heterocyclization of various substrates . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives .Molecular Structure Analysis
The IUPAC name of the compound is 2-cyano-N-[1-(2-thienyl)ethyl]benzenesulfonamide . The InChI code is 1S/C13H12N2O2S2/c1-10(12-6-4-8-18-12)15-19(16,17)13-7-3-2-5-11(13)9-14/h2-8,10,15H,1H3 .Scientific Research Applications
Medicinal Chemistry
2-cyano-N-[1-(thiophen-2-yl)ethyl]benzene-1-sulfonamide: is a compound that can be utilized in medicinal chemistry due to the presence of the thiophene ring. Thiophene derivatives are known to exhibit a wide range of therapeutic properties, including anti-inflammatory , antimicrobial , and anticancer activities . The compound’s structure allows for the synthesis of novel thiophene moieties with potentially wider therapeutic activity, making it a valuable target for drug discovery and development.
Material Science
In material science, thiophene derivatives, such as the one , are used as corrosion inhibitors . They also play a significant role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and the fabrication of organic light-emitting diodes (OLEDs) . This compound could be explored for its potential applications in these areas, contributing to the development of new materials with enhanced properties.
Industrial Applications
The industrial applications of thiophene derivatives include their use as raw materials in the synthesis of various agents, such as anticancer and anti-atherosclerotic agents . They also act as metal complexing agents and are involved in the development of insecticides, which could be explored further with this compound.
Environmental Applications
While specific environmental applications for this compound are not directly cited, thiophene derivatives are generally involved in processes that could have environmental implications, such as the development of insecticides and metal complexing agents . Further research could uncover potential uses of this compound in environmental protection and remediation efforts.
Pharmacology
Thiophene derivatives are significant in pharmacology for their diverse biological activities. This particular compound could be investigated for its pharmacological properties, potentially leading to the development of new drugs with thiophene as a core structure .
Biochemistry
In biochemistry, the compound’s potential to interact with biological systems could be studied. Thiophene derivatives are known to exhibit various activities, such as acting as enzyme inhibitors or receptor modulators , which could be relevant for this compound as well.
Synthesis of Heterocyclic Compounds
This compound could serve as a precursor in the synthesis of a variety of heterocyclic compounds, which are crucial in the development of pharmaceuticals and other biologically active molecules .
properties
IUPAC Name |
2-cyano-N-(1-thiophen-2-ylethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2S2/c1-10(12-6-4-8-18-12)15-19(16,17)13-7-3-2-5-11(13)9-14/h2-8,10,15H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBYDESPEEODSHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CS1)NS(=O)(=O)C2=CC=CC=C2C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-N-[1-(thiophen-2-yl)ethyl]benzene-1-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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